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Compound of Interest

Compound Name: RBP4 inhibitor 1

Cat. No.: B12400058

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Retinol-Binding Protein 4 (RBP4) is a critical transporter of retinol (Vitamin A) from the liver to

peripheral tissues. It has emerged as a significant therapeutic target in various metabolic and

ophthalmologic diseases. Elevated levels of RBP4 are associated with insulin resistance, type

2 diabetes, and certain inflammatory conditions. RBP4 inhibitor 1, also identified as compound

43b, is a potent and orally active small molecule inhibitor of RBP4.[1][2][3] It has demonstrated

a significant and lasting effect in reducing blood RBP4 levels in preclinical models.[1][2]

Understanding the solubility of this inhibitor in various solvents is paramount for its effective use

in in-vitro and in-vivo research, as well as for formulation development.

These application notes provide a summary of the known solubility of RBP4 inhibitor 1 and a

detailed protocol for determining its solubility in other relevant solvents. Additionally, a diagram

of the RBP4 signaling pathway is included to provide context for its mechanism of action.
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The solubility of a compound is a crucial physicochemical property that influences its biological

activity and therapeutic potential. The following table summarizes the currently available

quantitative solubility data for RBP4 Inhibitor 1.

Solvent Solubility Molar Concentration Notes

Dimethyl Sulfoxide

(DMSO)
250 mg/mL 699.79 mM

Ultrasonic assistance

may be required. It is

recommended to use

newly opened,

anhydrous DMSO as

the compound is

hygroscopic.

Ethanol
Data not publicly

available.

Data not publicly

available.

See Experimental

Protocol below to

determine solubility.

Water
Data not publicly

available.

Data not publicly

available.

The compound's

structure suggests low

aqueous solubility.

Phosphate-Buffered

Saline (PBS)

Data not publicly

available.

Data not publicly

available.

See Experimental

Protocol below to

determine solubility.

Compound Information:

Molecular Formula: C₁₄H₁₃F₆NO₃

Molecular Weight: 357.25 g/mol

CAS Number: 1198180-03-8

RBP4 Signaling Pathway
RBP4 exerts its biological effects through at least two distinct signaling pathways, contributing

to metabolic dysregulation and inflammation. Understanding these pathways is key to

appreciating the therapeutic potential of RBP4 inhibitors.
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STRA6-Dependent Pathway

STRA6-Independent (Inflammatory) Pathway

Holo-RBP4 (RBP4-Retinol Complex) STRA6 Receptor
Binds

JAK2
Activates

STAT5
Phosphorylates

SOCS3 Expression
Induces

Inhibition of Insulin Signaling

Apo/Holo-RBP4 TLR4
Activates

JNK
Activates

Pro-inflammatory Cytokines (e.g., TNF-α, IL-6)
Induces

Adipose Tissue Inflammation Systemic Insulin Resistance
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Start

Prepare Standard Solutions
(Known Concentrations)

Prepare Saturated Solution
(Excess Solid + Solvent)

Generate HPLC
Calibration Curve

Calculate Solubility
(Using Calibration Curve)

Equilibrate
(Shake for 24-48h at constant temp.)

Filter Supernatant
(0.22 µm filter)

Analyze Sample by HPLC

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Inhibitor 1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400058/docs#application-notes-and-protocols-
solubility-of-rbp4-inhibitor-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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